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Compound of Interest

Compound Name: Ru-32514

Cat. No.: B15576369

An extensive search for the physical and chemical properties, mechanism of action, and
experimental protocols for a compound designated "Ru-32514" did not yield any specific
results. This identifier does not correspond to a known substance in publicly accessible
chemical or biological databases.

It is possible that "Ru-32514" is an internal compound code, a developmental drug candidate
that has not been publicly disclosed, or an incorrect identifier.

Given the lack of specific information on "Ru-32514," this guide will provide a general overview
of the element Ruthenium (Ru), as the prefix "Ru" often denotes this element in chemical
nomenclature. It is crucial to understand that the following information pertains to the element
Ruthenium and not to a specific compound with the identifier "Ru-32514."

Physical and Chemical Properties of Ruthenium
(Ru)

Ruthenium is a rare transition metal belonging to the platinum group of the periodic table.[1][2]
It is a hard, white metal that is resistant to corrosion.[1]

Physical Properties of Ruthenium

A summary of the key physical properties of Ruthenium is presented in the table below.
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Property Value
Atomic Number 44

Atomic Mass 101.1u
Melting Point 2334 °C
Boiling Point 4150 °C
Density 12.37 g/cm3
Hardness (Mohs scale) 6.5

Crystal Structure

Hexagonal close-packed

Source:[3][4][5]

Chemical Properties of Ruthenium

Ruthenium exhibits a range of chemical properties characteristic of the platinum group metals.

Property

Description

Oxidation States

The most common oxidation states are +2, +3,
and +4.[3] It is one of the few 4d transition

metals that can assume a +8 oxidation state.[1]

[4]

Generally inert to most chemicals at room

temperature and is not attacked by acids,

Reactivity ) ) ) o
including aqua regia.[1][4] It oxidizes when
heated above 800 °C.[1][4]
o Does not easily tarnish when exposed to air at
Tarnishing . i
ambient conditions.[1][3]
Ruthenium compounds are often highly colored
Compounds

and can be toxic and carcinogenic.[2][4]

Source:[1][2][3][4]
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Potential Sighaling Pathways Involving Ruthenium
Compounds

While no signaling pathways for "Ru-32514" can be described, some ruthenium-based
compounds have been investigated for their biological activity, often as potential anticancer
agents. The mechanisms of action for such compounds are diverse and can involve
interactions with various cellular signaling pathways. For illustrative purposes, a generalized
diagram of a common signaling pathway that can be affected by metal-based drugs, the Ras
signaling pathway, is provided below. The Ras pathway is crucial for regulating cell

proliferation, survival, and differentiation.[6][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide on Ru-32514: Information Not
Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15576369#physical-and-chemical-properties-of-ru-
32514]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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